Cas no 32358-89-7 (1-(thian-4-yl)ethan-1-one)

1-(Thian-4-yl)ethan-1-one is a sulfur-containing cyclic ketone with a molecular formula of C7H12OS. Its structure features a thiane (tetrahydrothiopyran) ring substituted with an acetyl group at the 4-position, imparting unique reactivity and utility in organic synthesis. This compound serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its ability to undergo nucleophilic addition, condensation, and reduction reactions. The presence of the sulfur atom enhances its potential as a ligand or building block for heterocyclic frameworks. Its stability and well-defined chemical properties make it suitable for applications requiring precise functionalization of the thiane core.

1-(thian-4-yl)ethan-1-one structure

Product Name:1-(thian-4-yl)ethan-1-one

CAS No:32358-89-7

MF:C₇H₁₂OS

MW:144.234580993652

CID:4646045

PubChem ID:18715066

Update Time:2025-05-26

1-(thian-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(thian-4-yl)ethan-1-one
- Inchi： 1S/C7H12OS/c1-6(8)7-2-4-9-5-3-7/h7H,2-5H2,1H3
- InChI Key： DTDVABNLQCBXLH-UHFFFAOYSA-N
- SMILES： S1CCC(C(C)=O)CC1

Computed Properties

Exact Mass: 144.06088618g/mol
Monoisotopic Mass: 144.06088618g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 42.4Å²

1-(thian-4-yl)ethan-1-one Pricemore >>

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